Cas no 2641638-17-5 (5,7-Dichloro-3-nitropyrazolo[1,5-a]pyrimidine)

• Product Name: 5,7-Dichloro-3-nitropyrazolo[1,5-a]pyrimidine
• CAS No: 2641638-17-5
• MF: C₆H₂Cl₂N₄O₂
• MW: 233.011678218842
• CID: 6795135
• PubChem ID: 53648130
• Update Time: 2025-06-10

5,7-Dichloro-3-nitropyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-dichloro-3-nitro-pyrazolo[1,5-a]pyrimidine
• DB-413352
• 5,7-dichloro-3-nitropyrazolo[1,5-a]pyrimidine
• 2641638-17-5
• SCHEMBL23327428
• 5,7-Dichloro-3-nitropyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C6H2Cl2N4O2/c7-4-1-5(8)11-6(10-4)3(2-9-11)12(13)14/h1-2H
• Inchi： InChI=1S/C6H2Cl2N4O2/c7-4-1-5(8)11-6(10-4)3(2-9-11)12(13)14/h1-2H
• InChI Key： AKTWZBWXJOVJJL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC2=C(C=NN21)[N+](=O)[O-])Cl
• SMILES： C1=C(N2C(=C(C=N2)[N+](=O)[O-])N=C1Cl)Cl

Computed Properties

• Exact Mass: 231.9554807g/mol
• Monoisotopic Mass: 231.9554807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76Ų

Additional information on 5,7-Dichloro-3-nitropyrazolo[1,5-a]pyrimidine

Introduction to 5,7-Dichloro-3-nitropyrazolo[1,5-a]pyrimidine (CAS No. 2641638-17-5)

5,7-Dichloro-3-nitropyrazolo[1,5-a]pyrimidine (CAS No. 2641638-17-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5,7-Dichloro-3-nitropyrazolo[1,5-a]pyrimidine make it a promising candidate for various drug development initiatives.

The chemical structure of 5,7-Dichloro-3-nitropyrazolo[1,5-a]pyrimidine consists of a pyrazolo[1,5-a]pyrimidine core with dichloro and nitro substituents at specific positions. These functional groups play a crucial role in modulating the compound's biological activity and pharmacological properties. The dichloro substituents enhance the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. The nitro group, on the other hand, can undergo reduction to form amino derivatives, which may exhibit different biological activities or serve as prodrugs.

Recent studies have highlighted the potential of 5,7-Dichloro-3-nitropyrazolo[1,5-a]pyrimidine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibiting viral replication by targeting key viral enzymes such as RNA-dependent RNA polymerase (RdRp). This makes 5,7-Dichloro-3-nitropyrazolo[1,5-a]pyrimidine a valuable lead compound for the development of antiviral drugs.

In addition to its antiviral properties, 5,7-Dichloro-3-nitropyrazolo[1,5-a]pyrimidine has also shown promise in cancer research. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from lung and breast cancers. The mechanism underlying this cytotoxic effect is believed to involve the induction of apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS). These findings suggest that 5,7-Dichloro-3-nitropyrazolo[1,5-a]pyrimidine could be further explored as a potential anticancer agent.

The pharmacokinetic properties of 5,7-Dichloro-3-nitropyrazolo[1,5-a]pyrimidine have also been investigated in preclinical studies. These studies have shown that the compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. Furthermore, it has been found to have low toxicity and good safety profiles at therapeutic doses. These characteristics make it an attractive candidate for further clinical evaluation.

To date, several derivatives and analogs of 5,7-Dichloro-3-nitropyrazolo[1,5-a]pyrimidine have been synthesized and evaluated for their biological activities. These efforts aim to optimize the pharmacological properties of the parent compound by modifying its structure to enhance potency, selectivity, and pharmacokinetic parameters. For example, replacing one or both dichloro groups with other functional groups such as fluoro or methoxy has been shown to improve antiviral activity while maintaining low toxicity.

In conclusion, 5,7-Dichloro-3-nitropyrazolo[1,5-a]pyrimidine (CAS No. 2641638-17-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further drug development efforts in areas such as antiviral therapy and cancer treatment. Ongoing research is expected to uncover more about its mechanisms of action and optimize its use in clinical settings.